Cas no 2411180-10-2 (Methyl (2S)-2-hydroxy-2-pyridin-3-ylacetate;hydrochloride)

• Product Name: Methyl (2S)-2-hydroxy-2-pyridin-3-ylacetate;hydrochloride
• CAS No: 2411180-10-2
• MF: C₈H₁₀ClNO₃
• MW: 203.622901439667
• CID: 6245130
• PubChem ID: 146049161
• Update Time: 2025-09-26

Methyl (2S)-2-hydroxy-2-pyridin-3-ylacetate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-7542958
• 2411180-10-2
• Methyl (2S)-2-hydroxy-2-pyridin-3-ylacetate;hydrochloride
• methyl (2S)-2-hydroxy-2-(pyridin-3-yl)acetate hydrochloride

• Inchi： 1S/C8H9NO3.ClH/c1-12-8(11)7(10)6-3-2-4-9-5-6;/h2-5,7,10H,1H3;1H/t7-;/m0./s1
• InChI Key： AHXYZSLQVBLPED-FJXQXJEOSA-N
• SMILES： Cl.O[C@H](C(=O)OC)C1C=NC=CC=1

Computed Properties

• Exact Mass: 203.0349209g/mol
• Monoisotopic Mass: 203.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.4Ų

Additional information on Methyl (2S)-2-hydroxy-2-pyridin-3-ylacetate;hydrochloride

Comprehensive Analysis of Methyl (2S)-2-hydroxy-2-pyridin-3-ylacetate hydrochloride (CAS No. 2411180-10-2)

Methyl (2S)-2-hydroxy-2-pyridin-3-ylacetate hydrochloride (CAS No. 2411180-10-2) is a chiral ester derivative with significant potential in pharmaceutical and chemical research. This compound, characterized by its pyridine ring and hydroxyacetate moiety, has garnered attention due to its unique structural features and applications in asymmetric synthesis. Researchers are increasingly exploring its role in the development of novel bioactive molecules, particularly in the context of drug discovery and medicinal chemistry.

The growing interest in chiral intermediates like Methyl (2S)-2-hydroxy-2-pyridin-3-ylacetate hydrochloride aligns with current trends in green chemistry and sustainable synthesis. As the pharmaceutical industry shifts toward environmentally friendly practices, this compound's potential for catalytic asymmetric reactions makes it a valuable candidate for reducing waste and improving efficiency. Its hydrochloride salt form enhances stability, a critical factor for storage and transportation in industrial settings.

One of the most frequently asked questions about CAS No. 2411180-10-2 revolves around its synthetic routes and optical purity. Advanced techniques such as HPLC and chiral chromatography are often employed to ensure high enantiomeric excess (ee), which is crucial for its application in API (Active Pharmaceutical Ingredient) development. The compound's pyridinyl group also contributes to its versatility, enabling interactions with various biological targets, a topic of interest in computational chemistry and molecular docking studies.

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The compound's relevance extends to academic research, where it serves as a model substrate for studying stereoselective transformations. Recent publications have explored its use in organocatalysis and metal-catalyzed reactions, addressing broader questions about reaction mechanisms and kinetics. These studies often intersect with trending topics like machine learning in chemistry, where predictive models are being developed to optimize reaction conditions for similar chiral building blocks.

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In summary, Methyl (2S)-2-hydroxy-2-pyridin-3-ylacetate hydrochloride (CAS No. 2411180-10-2) represents a multifaceted tool in modern chemistry. Its combination of chirality, functional group diversity, and pharmaceutical relevance positions it at the intersection of innovation and practicality. As research continues to uncover new applications, this compound is poised to remain a topic of interest in both industrial and academic circles.